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Compound of Interest

Compound Name: 5'-Ethynyl-2'-deoxycytidine

Cat. No.: B10775058 Get Quote

An in-depth exploration of the synthesis, mechanism, applications, and experimental protocols

of 5'-Ethynyl-2'-deoxycytidine (EdC), a key tool in molecular biology for monitoring DNA

synthesis and cell proliferation.

Abstract
5'-Ethynyl-2'-deoxycytidine (EdC) is a nucleoside analog of deoxycytidine that has emerged

as a valuable tool for labeling newly synthesized DNA in living cells and organisms.[1][2] Its

primary application lies in the detection of cellular proliferation, offering a less toxic alternative

to other thymidine analogs like 5-ethynyl-2'-deoxyuridine (EdU) and 5-bromo-2'-deoxyuridine

(BrdU).[2] This technical guide provides a comprehensive overview of EdC, including its

chemical properties, mechanism of action, and detailed experimental protocols for its use in

research. The information is tailored for researchers, scientists, and professionals in the field of

drug development.

Introduction
The study of DNA replication is fundamental to understanding cell cycle progression, tissue

homeostasis, and the pathogenesis of diseases such as cancer. For decades, researchers

have relied on nucleoside analogs that can be incorporated into newly synthesized DNA to

identify proliferating cells.[2] While BrdU has been a longstanding tool, its detection requires

harsh DNA denaturation steps. The advent of "click chemistry" has revolutionized this field,

enabling the use of alkyne-modified nucleosides like EdU and EdC.[3][4] These analogs are
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incorporated into DNA and can be subsequently detected with high specificity and sensitivity

using a copper(I)-catalyzed cycloaddition reaction with a fluorescently labeled azide.[4]

Initially investigated for its antiviral properties, EdC is now predominantly used as a marker for

cellular replication.[3][5] A key characteristic of EdC is its significantly lower cytotoxicity

compared to EdU, making it particularly suitable for long-term cell tracking studies.[2] This

guide will delve into the technical details of EdC, providing researchers with the necessary

information to effectively utilize this powerful molecule in their experiments.

Physicochemical Properties
A clear understanding of the physical and chemical characteristics of EdC is crucial for its

proper handling, storage, and application in experimental settings.

Property Value Reference

Molecular Formula C₁₁H₁₃N₃O₄ [6]

Molecular Weight 251.24 g/mol [6]

Exact Mass 251.09 g/mol [6]

CAS Number 69075-47-4 [6]

Appearance Off-white solid [6]

Purity ≥ 99% (HPLC) [6]

Solubility DMSO [6]

Spectroscopic Properties
λmax 291 nm, ε 8.5 L mmol⁻¹

cm⁻¹ (Tris-HCl pH 7.5)
[6][7]

Storage Conditions -20 °C, dry and under inert gas [6]

Mechanism of Action and Metabolism
The utility of EdC as a marker for DNA synthesis is predicated on its metabolic conversion and

subsequent incorporation into replicating DNA.
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Cellular Uptake and Conversion to EdU
Upon entering the cell, EdC is not directly incorporated into DNA. Instead, it undergoes

enzymatic deamination by cytidine deaminase (CDD) to form 5-ethynyl-2'-deoxyuridine (EdU).

[3][8] This conversion is a critical step, as it is the resulting EdU that is phosphorylated and

ultimately incorporated into the DNA strand.[3][9] The lower cytotoxicity of EdC compared to

EdU is attributed to the fact that only a fraction of the administered EdC is converted to the

more toxic EdU.[9]

Phosphorylation and DNA Incorporation
Following its conversion to EdU, the molecule is successively phosphorylated by cellular

kinases to its triphosphate form, EdUTP. DNA polymerases then recognize EdUTP as an

analog of thymidine triphosphate and incorporate it into newly synthesized DNA during the S-

phase of the cell cycle.[3][10] The presence of the ethynyl group on the pyrimidine ring allows

for the subsequent detection via click chemistry.[4]
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Cell Culture and Labeling

Cell Fixation and Permeabilization

Click Chemistry Reaction

Analysis

Seed cells in culture plates

Add EdC to the culture medium
(typically 10-50 µM)

Incubate for a desired period
(e.g., 2-24 hours)

Wash cells with PBS

Fix cells with 4% paraformaldehyde

Permeabilize cells with 0.5% Triton X-100

Prepare click reaction cocktail:
- Fluorescent azide
- Copper(II) sulfate

- Ascorbate

Add cocktail to cells and incubate

Wash cells to remove excess reagents

Counterstain nuclei (e.g., with DAPI)

Image cells using fluorescence microscopy

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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